Cas no 730241-45-9 (1-Azabicyclo[2.2.2]octan-2-imine(9CI))

• Product Name: 1-Azabicyclo[2.2.2]octan-2-imine(9CI)
• CAS No: 730241-45-9
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 559193
• PubChem ID: 45087191
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-2-imine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-2-imine(9CI)
• 1-azabicyclo[2.2.2]octan-2-imine
• 730241-45-9
• DTXSID20666046
• iminoquinuclidine

• Inchi： 1S/C7H12N2/c8-7-5-6-1-3-9(7)4-2-6/h6,8H,1-5H2
• InChI Key： AFTCQRSLPPQCCG-UHFFFAOYSA-N
• SMILES： N12C(CC(CC1)CC2)=N

Computed Properties

• Exact Mass: 124.1
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.1A^2
• XLogP3: 0.3